1-(4-Fluorobenzyl)-3-((1-isonicotinoylpiperidin-4-yl)methyl)urea

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-3-[[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl]urea
• InChI: InChI=1S/C20H23FN4O2/c21-18-3-1-15(2-4-18)13-23-20(27)24-14-16-7-11-25(12-8-16)19(26)17-5-9-22-10-6-17/h1-6,9-10,16H,7-8,11-14H2,(H2,23,24,27)
• InChI Key: GMDNXAOCASHZQR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)NCC2=CC=C(C=C2)F)C(=O)C3=CC=NC=C3
• Molecular Formula: C20H23FN4O2
• Molecular Weight: 370.4 g/mol

Description

1-(4-Fluorobenzyl)-3-((1-isonicotinoylpiperidin-4-yl)methyl)urea, also known as LMT-28, is a novel small molecule inhibitor that has been developed for its potential use in cancer treatment. This compound has shown promising results in preclinical studies, demonstrating its ability to inhibit the growth and proliferation of cancer cells.

Scientific Research Applications

Radiochemistry and Imaging Agents

One study describes the synthesis of a potent nonpeptide CCR1 antagonist labeled with fluorine-18, highlighting its potential in PET imaging for inflammatory diseases. The compound, synthesized through a module-assisted procedure, showcases the role of fluorobenzyl components in developing imaging agents (Mäding et al., 2006).

Chemical Synthesis and SAR

Another research effort identifies structural features critical for Neuropeptide S antagonist activity in compounds containing the fluorobenzyl moiety. This work illustrates how modifications to the urea functionality and its nitrogen alkylation impact biological activity, providing insights into structure-activity relationships (Zhang et al., 2008).

Metal Organic Frameworks (MOFs)

Research on self-assembly of metal-organic cages around a sulfate anion using N,N'-bis(4-aminobenzyl)urea demonstrates the compound's utility in constructing sophisticated molecular architectures. This study exemplifies the application of similar compounds in designing new materials with potential uses in catalysis, storage, and separation technologies (Yi et al., 2012).

Material Science

In material science, the reactions of urea with methylolphenols under acidic conditions have been explored for synthesizing novel polymers. Such research indicates the potential of urea derivatives in creating new polymeric materials with unique properties (Tomita & Hse, 1992).

Organic Synthesis

The stereospecific intramolecular electrophilic arylation of lithiated ureas to create chiral tertiary carbinamines showcases the synthetic versatility of benzyl ureas. This process, yielding compounds with high enantiomeric purity, underscores the utility of similar structures in organic synthesis (Clayden et al., 2007).